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Compound of Interest

Compound Name: Iodocholine iodide

Cat. No.: B3041369 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Iodocholine iodide (CAS number 28508-22-7), systematically named (2-Hydroxyethyl)

(iodomethyl)dimethylammonium iodide, is a quaternary ammonium compound. Its structure,

featuring a positively charged nitrogen atom, renders it soluble in polar solvents and imparts

properties that are of interest in medicinal chemistry and materials science. This technical

guide provides a comprehensive overview of the known physicochemical properties of

Iodocholine iodide, detailed experimental methodologies for property determination, and a

visualization of its relevant biological pathway.

Physicochemical Properties
The following table summarizes the available quantitative and qualitative physicochemical data

for Iodocholine iodide.
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Property Value Reference(s)

IUPAC Name
2-hydroxyethyl-(iodomethyl)-

dimethylazanium;iodide
[1]

CAS Number 28508-22-7 [1]

Molecular Formula C₅H₁₃I₂NO [1]

Molecular Weight 356.97 g/mol [1]

Appearance White to off-white solid [2]

Solubility

DMSO: 100 mg/mL (requires

sonication)Water: 50 mg/mL

(requires sonication)

Purity (LCMS) 97.99%

Storage Conditions

Solid: 4°C, sealed, away from

moisture and lightIn solvent:

-80°C (6 months), -20°C (1

month)

Note: Specific experimental values for properties such as melting point, boiling point, and pKa

for Iodocholine iodide are not readily available in the reviewed literature. For the related

compound, Choline iodide, a melting point of 263-264 °C has been reported.

Experimental Protocols
Detailed experimental protocols for the determination of all physicochemical properties of

Iodocholine iodide are not available. However, standard methodologies for determining key

properties of solid organic compounds, such as melting point, are well-established.

Determination of Melting Point (General Protocol)
The melting point of a solid compound is a critical indicator of its purity. A sharp melting range

typically signifies a pure compound, while a broad and depressed melting range suggests the

presence of impurities.
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Principle:

The melting point is determined by heating a small, powdered sample of the compound and

observing the temperature range over which it transitions from a solid to a liquid.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Spatula

Mortar and pestle (optional, for grinding crystals)

Detailed Methodology:

Sample Preparation: A small amount of the solid Iodocholine iodide is finely powdered. The

open end of a capillary tube is pressed into the powder to pack a small amount (2-3 mm in

height) into the sealed end. The tube is then tapped gently to ensure the sample is tightly

packed at the bottom.

Apparatus Setup: The packed capillary tube is placed in the heating block of the melting

point apparatus. The thermometer is positioned so that the bulb is level with the sample.

Heating: The apparatus is turned on, and the heating rate is adjusted. An initial rapid heating

can be used to determine an approximate melting range.

Measurement: A fresh sample is prepared, and the apparatus is heated rapidly to about 15-

20°C below the approximate melting point. The heating rate is then slowed to 1-2°C per

minute.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire solid has turned into a

clear liquid is recorded as the end of the melting range.
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Purity Assessment: A narrow melting range (typically 1-2°C) is indicative of a high-purity

compound.

Biological and Chemical Significance
Iodocholine iodide serves as a non-radioactive analogue of [¹¹C]choline, which is used as a

radiotracer in Positron Emission Tomography (PET) imaging to visualize areas of increased cell

proliferation, such as in tumors. The uptake and metabolism of choline are critical for cell

membrane biosynthesis.

Choline Metabolism via the Kennedy Pathway
The primary pathway for the incorporation of choline into cell membranes is the Kennedy

pathway, which leads to the synthesis of phosphatidylcholine.
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Caption: The Kennedy Pathway for Choline Metabolism.

Role in Radical Polymerization
Iodocholine iodide has also been described as a "green" catalyst for free radical

polymerization. In iodide-mediated radical polymerization, the carbon-iodine bond can

reversibly cleave to form a propagating radical and an iodine radical. This process allows for a

controlled or "living" polymerization, enabling the synthesis of polymers with well-defined

molecular weights and low dispersity.
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Caption: General Scheme of Iodide-Mediated Radical Polymerization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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